Cas no 627-26-9 (Crotononitrile MIX. CIS AND TRANS)

Crotononitrile MIX. CIS AND TRANS structure
627-26-9 structure
Product Name:Crotononitrile MIX. CIS AND TRANS
CAS No:627-26-9
Molecular Formula:C4H5N
Molecular Weight:67.0892
CID:520431
PubChem ID:253661387

Crotononitrile MIX. CIS AND TRANS Properties

Names and Identifiers

    • (E)-2-Butenenitrile
    • 2-Butenenitrile, (2E)-(9CI)
    • trans-2-Butenenitrile (contains ca. 20% cis- isomer)
    • Crotononitrile MIX. CIS AND TRANS
    • trans-Crotononitrile
    • EINECS 225-335-1
    • NS00031731
    • trans-2-Butenenitrile
    • Croton acid nitrile
    • (2E)-but-2-enenitrile
    • C3132
    • CROTONONITRILE
    • 1-Propenyl cyanide
    • crotonitril
    • beta-Methylacrylonitrile
    • DTXSID801026544
    • NSC 165574
    • .beta.-Methylacrylonitrile
    • 4786-20-3
    • AI3-28717
    • (E)-CH3CH=CHCN
    • 2-Butenenitrile, (E)-
    • 2-BUTENENITRILE, TRANS-
    • trans-but-2-enenitrile
    • DB-029601
    • (2E)-2-Butenenitrile
    • crotono-nitrile
    • F0001-1268
    • STL558687
    • Crotonnitrile
    • 2-butenenitrile, (2E)-
    • MFCD00001935
    • 1-Cyano-1-propylene
    • PD168601
    • trans-Crotononitrile (contains ca. 20% cis- isomer)
    • CHEMBL4748537
    • AKOS000119979
    • CHEBI:191223
    • 627-26-9
    • 1-Cyanopropene
    • BBL036260
    • (E)-but-2-enenitrile
    • Crotonic nitrile
    • 2-Butenenitrile, mixture of cis and trans
    • UNII-E74GS2HL23
    • Crotononitrile, (E)-
    • Crotonitrile
    • trans-Crotononitrile, >/=75%,contains ca. 20% cis-isomer
    • Q2672058
    • Crotonique nitrile [French]
    • Crotonique nitrile
    • E74GS2HL23
    • 2-Butenenitrile
    • TRANS-.BETA.-METHYLACRYLONITRILE
    • MDL： T162210
    • InChIKey： NKKMVIVFRUYPLQ-NSCUHMNNSA-N
    • Inchi： InChI=1S/C4H5N/c1-2-3-4-5/h2-3H,1H3/b3-2+
    • SMILES： C/C=C/C#N

Computed Properties

  • Exact Mass: 67.04225
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 67.042199
  • Heavy Atom Count: 5
  • Complexity: 72.9
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.8
  • Topological Polar Surface Area: 23.8

Experimental Properties

  • PSA: 23.79
  • Refractive Index: 1.4190 to 1.4220
  • Boiling Point: 108.92°C (estimate)
  • Melting Point: -51.15°C
  • Vapor Pressure: 15.2±0.2 mmHg at 25°C
  • Flash Point: 16°C(lit.)
  • Density: 0.8070

Crotononitrile MIX. CIS AND TRANS Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00EL50-1g
(2E)-2-Butenenitrile
 627-26-9 >75%(GC)
1g
 $42.00 2024-04-22
A2B Chem LLC
AG79780-1g
(2E)-2-Butenenitrile
 627-26-9 >75%(GC)
1g
 $26.00 2024-04-19
abcr
AB474191-25ml
trans-Crotononitrile (contains ca. 20% cis- isomer), 75%; .
 627-26-9 75%
25ml
 €66.90
Life Chemicals
F0001-1268-0.25g
Crotononitrile MIX. CIS AND TRANS
 627-26-9 95%+
0.25g
 $18.0 2023-09-07
TRC
E320610-1mL
(E)-But-2-enenitrile
 627-26-9
1mL
 $ 50.00 2022-06-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C867243-25ml
trans-Crotononitrile
 627-26-9 ≥75%,20%
25ml
 ￥450.00 2022-09-29
SHANG HAI XIAN DING Biotechnology Co., Ltd.
RV896-5ml
Crotononitrile MIX. CIS AND TRANS
 627-26-9 75.0%(GC)
5ml
 ￥124.0 2022-05-30
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
C3132-25ML
trans-Crotononitrile (contains ca. 20% cis- isomer)
 627-26-9 >75.0%(GC)
25ml
 ¥370.00 2024-04-16

Crotononitrile MIX. CIS AND TRANS Suppliers

SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier Audited Supplier
(CAS:627-26-9)
MR./MRS.:XU NV SHI
Phone:15221998634
Email:1986399151@qq.com

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